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Compound of Interest

Compound Name: 1-(2,6-Dimethylphenyl)piperazine

CAS No.: 1012-91-5

Cat. No.: B093956

Get Quote

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and

Drug Development Professionals Subject: 1-(2,6-Dimethylphenyl)piperazine (2,6-DMPP)

CAS: 1012-92-6 (Hydrochloride: 1012-91-5)

Executive Summary & Compound Profile
1-(2,6-Dimethylphenyl)piperazine (2,6-DMPP) is a sterically hindered arylpiperazine

derivative. While widely recognized as a key intermediate in the synthesis of the anti-anginal

drug Ranolazine, it possesses distinct pharmacological activity that necessitates rigorous

benchmarking. Unlike its meta-substituted counterparts (e.g., mCPP) which are potent

serotonin agonists, the ortho-substitution pattern of 2,6-DMPP introduces significant steric

constraints, altering its receptor binding profile and metabolic stability.

This guide provides a structured framework for benchmarking 2,6-DMPP against standard

arylpiperazines to elucidate its specific serotonergic, dopaminergic, and adrenergic activities.

Chemical Identity[1][2][3][4][5][6][7]
IUPAC Name: 1-(2,6-Dimethylphenyl)piperazine[1][2][3]
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Molecular Formula: C12H18N2[2]

Key Structural Feature: The 2,6-dimethyl (xylyl) substitution on the phenyl ring creates a

"twisted" conformation relative to the piperazine ring, reducing planarity compared to 1-

phenylpiperazine.

Benchmarking Strategy: Selection of Comparators
To objectively assess the performance of 2,6-DMPP, it must be evaluated against compounds

that define the boundaries of arylpiperazine pharmacology. The following three standards are

selected based on structural homology and functional contrast.

Comparator Compound Role in Benchmark Scientific Rationale

1-Phenylpiperazine (1-PP) Baseline Reference

The unsubstituted parent

scaffold. Provides a baseline

for non-selective monoamine

transporter affinity and general

CYP450 metabolic liability.

mCPP (1-(3-

chlorophenyl)piperazine)
Functional Contrast (Agonist)

The "gold standard" for non-

selective 5-HT receptor

agonism (particularly 5-HT2C).

Benchmarking against mCPP

highlights how 2,6-dimethyl

substitution attenuates or shifts

agonist potency.

1-(2-Methoxyphenyl)piperazine

(oMPP)

Structural Homolog

(Antagonist)

A close structural analog

(ortho-substituted) and the

pharmacophore of the 5-HT1A

antagonist WAY-100635.

Comparing 2,6-DMPP to

oMPP tests the hypothesis that

ortho-substitution favors

antagonism over agonism.

Critical Experimental Protocols
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Receptor Binding Affinity (Radioligand Displacement)
Objective: Determine the equilibrium dissociation constant (

) of 2,6-DMPP at key targets: 5-HT1A, 5-HT2A, and

-Adrenergic receptors.

Causality: Arylpiperazines are "privileged structures" for G-protein coupled receptors (GPCRs).

The 2,6-dimethyl group is known to enhance selectivity for

-adrenergic receptors (similar to the xylidine moiety in clonidine/xylazine) while modulating 5-
HT affinity.

Protocol:

Membrane Preparation: Use HEK293 cells stably expressing human 5-HT1A or

receptors. Homogenize in ice-cold Tris-HCl buffer (pH 7.4).

Incubation:

Total Binding: Incubate membranes with radioligand (e.g.,

-8-OH-DPAT for 5-HT1A, 0.5 nM) and vehicle.

Non-Specific Binding (NSB): Incubate with radioligand + excess cold competitor (e.g., 10

M Serotonin).

Test: Incubate with radioligand + 2,6-DMPP (concentration range

to

M).

Equilibrium: Incubate for 60 min at 25°C.

Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% polyethyleneimine (to

reduce filter binding).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: Calculate

via non-linear regression and convert to

using the Cheng-Prusoff equation:

Self-Validation Check: The Hill slope should be near 1.0. If significantly <1.0, suspect
negative cooperativity or multiple binding sites.

Functional Efficacy: [35S]GTP S Binding Assay
Objective: Distinguish whether 2,6-DMPP acts as an agonist, partial agonist, or antagonist at

the 5-HT1A receptor.

Protocol:

System: CHO cell membranes expressing h5-HT1A.

Reaction Mix: GDP (10

M) is added to favor the inactive G-protein state.

Agonist Mode: Add 2,6-DMPP (increasing concentrations). Measure increase in

S binding.

Reference: Compare

to Serotonin (100%).

Antagonist Mode: Add 2,6-DMPP + fixed concentration of Serotonin (

). Measure inhibition of signal.

Causality: Ortho-substituted piperazines often exhibit reduced intrinsic efficacy (

) due to steric clash preventing the receptor conformational change required for G-protein
activation.

Metabolic Stability (Microsomal Turnover)
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Objective: Assess the liability of the piperazine ring to oxidation vs. the stability of the xylidine

ring.

Protocol:

Incubation: 1

M 2,6-DMPP with pooled human liver microsomes (0.5 mg/mL) and NADPH regenerating
system.

Sampling: Quench aliquots at 0, 5, 15, 30, and 60 min with acetonitrile containing internal

standard (e.g., Tolbutamide).

Analysis: LC-MS/MS monitoring parent depletion.

Calculation: Plot ln(% remaining) vs. time to determine

and Intrinsic Clearance (

).

Data Visualization & Expected Outcomes
Signaling Pathway Diagram
The following diagram illustrates the 5-HT1A signaling pathway and where 2,6-DMPP

modulates activity (G-protein coupling).
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Caption: Mechanism of Action at 5-HT1A Receptor. 2,6-DMPP binding modulates Gi/o

coupling, leading to reduced cAMP and membrane hyperpolarization.
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Comparative Data Summary (Template)
Use this table structure to report your experimental findings.

Parameter
1-PP
(Baseline)

mCPP
(Agonist
Std)

oMPP
(Antagonist
Std)

2,6-DMPP
(Test)

Interpretati
on

5-HT1A

(nM)
>1000 ~50 ~2 [Value]

Lower

indicates

higher affinity.

5-HT2C

(nM)
>5000 ~10 >1000 [Value]

High affinity

here

suggests

"dirty" profile.

Intrinsic

Activity (

)

N/A 80-100% 0% [Value]

<30% =

Antagonist/P

artial Agonist.

Alpha-1

Affinity
Low Moderate Moderate

High

(Predicted)

2,6-dimethyl

pattern often

increases

alpha-

adrenergic

binding.

Synthesis & Purity Considerations
When benchmarking 2,6-DMPP, particularly if sourced as a Ranolazine intermediate, purity is

critical.

Synthesis Route: Typically synthesized via the reaction of 2,6-dimethylaniline with bis(2-

chloroethyl)amine.

Impurity Marker: Check for N-monochloroethyl intermediates (genotoxic potential) using LC-

MS.
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Ranolazine Context: 2,6-DMPP is the nucleophilic head used to open the epoxide ring during

Ranolazine synthesis. Residual 2,6-DMPP in final drug product is a regulated impurity.

2,6-Dimethylaniline

1-(2,6-Dimethylphenyl)piperazine
(2,6-DMPP)

Cyclization
(Heat, Base)

Bis(2-chloroethyl)amine

Ranolazine

+ Epoxide Linker
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Caption: Synthetic utility of 2,6-DMPP as a precursor for Ranolazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b093956?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8777683/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8777683/
https://pubchem.ncbi.nlm.nih.gov/compound/69882832
https://pubchem.ncbi.nlm.nih.gov/compound/69882832
https://newdrugapprovals.org/2016/09/19/ranolazine/
https://www.benchchem.com/product/b093956/docs#benchmarking-1-2-6-dimethylphenyl-piperazine-a-technical-comparison-guide
https://www.benchchem.com/product/b093956/docs#benchmarking-1-2-6-dimethylphenyl-piperazine-a-technical-comparison-guide
https://www.benchchem.com/product/b093956/docs#benchmarking-1-2-6-dimethylphenyl-piperazine-a-technical-comparison-guide
https://www.benchchem.com/product/b093956/docs#benchmarking-1-2-6-dimethylphenyl-piperazine-a-technical-comparison-guide
https://www.benchchem.com/product/b093956?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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